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Compound of Interest

Compound Name: 3,4-Dibromobutanoic acid

Cat. No.: B094272 Get Quote

An In-Depth Technical Guide to 3,4-
Dibromobutanoic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Dibromobutanoic acid is a halogenated carboxylic acid with potential applications in

organic synthesis and as a building block for more complex molecules. Its bifunctional nature,

possessing both a carboxylic acid group and vicinal dibromides, allows for a variety of chemical

transformations. This guide provides a comprehensive overview of the known physical and

chemical properties of 3,4-Dibromobutanoic acid, alongside detailed experimental

considerations for its synthesis and potential reactions.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3,4-Dibromobutanoic acid is

presented below. It is important to note that while some data is available from chemical

suppliers and databases, experimentally verified values for properties such as melting point

and solubility are not widely reported in the literature.
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Property Value Source

Molecular Formula C₄H₆Br₂O₂ --INVALID-LINK--[1]

Molecular Weight 245.90 g/mol --INVALID-LINK--[1]

CAS Number 16507-32-7 --INVALID-LINK--[1]

Density 2.121 g/cm³ --INVALID-LINK--[2]

Boiling Point 302.7 °C at 760 mmHg --INVALID-LINK--[2]

Refractive Index 1.561 --INVALID-LINK--[2]

Flash Point 136.9 °C --INVALID-LINK--[2]

Melting Point Not available

Solubility Not available

Note: The absence of readily available experimental data for melting point and solubility

highlights a gap in the current chemical literature for this compound. Researchers are advised

to determine these properties experimentally. A general expectation is that it will be soluble in

polar organic solvents.

Spectral Data
Experimental spectral data (¹H NMR, ¹³C NMR, IR) for 3,4-Dibromobutanoic acid are not

readily available in public databases. However, predicted spectral data can be a useful tool for

characterization.

Predicted ¹H NMR Spectrum: It is anticipated that the ¹H NMR spectrum would display complex

splitting patterns due to the presence of a chiral center at the C3 position. The protons on C2,

C3, and C4 would likely appear as multiplets. The carboxylic acid proton would be a broad

singlet.

Predicted ¹³C NMR Spectrum: The ¹³C NMR spectrum is expected to show four distinct signals

corresponding to the four carbon atoms in the molecule. The carbonyl carbon of the carboxylic

acid would be the most downfield signal.
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Predicted IR Spectrum: The infrared spectrum is expected to show characteristic absorption

bands for the O-H stretch of the carboxylic acid (a broad band around 2500-3300 cm⁻¹), the

C=O stretch of the carbonyl group (around 1700-1725 cm⁻¹), and C-Br stretches (typically in

the 500-700 cm⁻¹ region).

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 3,4-Dibromobutanoic acid
is not widely published, a plausible and common method would be the bromination of an

appropriate unsaturated carboxylic acid precursor.

Proposed Synthesis: Bromination of Vinylacetic Acid
A likely synthetic route to 3,4-Dibromobutanoic acid is the addition of bromine (Br₂) across

the double bond of vinylacetic acid (3-butenoic acid).

Vinylacetic Acid

Addition ReactionBr₂

Inert Solvent (e.g., CCl₄, CH₂Cl₂)

3,4-Dibromobutanoic Acid

Click to download full resolution via product page

Caption: Proposed synthesis of 3,4-Dibromobutanoic acid.

Experimental Protocol Outline:

Dissolution: Dissolve vinylacetic acid in a suitable inert solvent such as carbon tetrachloride

(CCl₄) or dichloromethane (CH₂Cl₂) in a round-bottom flask. The flask should be equipped

with a dropping funnel and a magnetic stirrer, and protected from light to prevent radical side

reactions.
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Bromine Addition: Cool the solution in an ice bath. Slowly add a solution of bromine in the

same solvent from the dropping funnel with constant stirring. The disappearance of the

bromine color indicates the progress of the reaction.

Reaction Monitoring: The reaction can be monitored by thin-layer chromatography (TLC) to

ensure the complete consumption of the starting material.

Workup: After the reaction is complete, the solvent can be removed under reduced pressure.

The crude product can then be purified.

Purification: Purification can be achieved by recrystallization from a suitable solvent or by

column chromatography.

Chemical Reactivity and Potential Transformations
The presence of both a carboxylic acid and vicinal dibromides makes 3,4-Dibromobutanoic
acid a versatile intermediate for further chemical synthesis.

Esterification
The carboxylic acid group can undergo esterification with various alcohols in the presence of

an acid catalyst.

3,4-Dibromobutanoic Acid

EsterificationAlcohol (R-OH)

Acid Catalyst (e.g., H₂SO₄)

3,4-Dibromobutanoate Ester

Water

Click to download full resolution via product page

Caption: Esterification of 3,4-Dibromobutanoic acid.

Nucleophilic Substitution
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The bromine atoms are good leaving groups and can be displaced by various nucleophiles.

Reactions with amines, for example, could lead to the formation of amino acids or heterocyclic

compounds.

3,4-Dibromobutanoic Acid

Nucleophilic Substitution

Nucleophile (e.g., R-NH₂)

Substituted Product

HBr

Click to download full resolution via product page

Caption: Nucleophilic substitution on 3,4-Dibromobutanoic acid.

Elimination Reactions (Dehydrobromination)
Treatment with a base can induce the elimination of HBr to form unsaturated carboxylic acids.

The regioselectivity and stereoselectivity of this reaction would depend on the reaction

conditions and the base used.

3,4-Dibromobutanoic Acid

Dehydrobromination

Base (e.g., KOH)

Unsaturated Carboxylic Acid

KBr

H₂O

Click to download full resolution via product page

Caption: Dehydrobromination of 3,4-Dibromobutanoic acid.

Intramolecular Cyclization (Lactonization)
Under certain conditions, intramolecular cyclization could occur, leading to the formation of a

lactone. For example, treatment of the corresponding 2,4-dibromobutyric acid with a base can
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lead to the formation of α-bromo-γ-butyrolactone. A similar intramolecular reaction could

potentially be explored for 3,4-Dibromobutanoic acid, which might lead to a β-lactone,

although this is generally a less favorable ring size.

Biological Activity
There is currently no specific information available in the public domain regarding the biological

activity or cytotoxicity of 3,4-Dibromobutanoic acid. However, some short-chain carboxylic

acids and halogenated organic compounds are known to exhibit biological effects. For

instance, some short-chain carboxylic acids have been shown to have cytotoxic effects on

certain cell lines. It is plausible that 3,4-Dibromobutanoic acid could exhibit some level of

biological activity, but this would require experimental investigation.

Conclusion
3,4-Dibromobutanoic acid is a chemical compound with a range of potential applications in

synthetic chemistry. This guide has summarized the currently available physical and chemical

data, and has proposed logical synthetic and reaction pathways based on established chemical

principles. Significant gaps in the experimental data for this compound exist, particularly

concerning its melting point, solubility, and spectral characteristics, as well as its biological

activity. Further research is warranted to fully characterize this molecule and explore its

potential utility in drug development and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b094272#physical-and-chemical-properties-of-3-4-
dibromobutanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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